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hydroxypropyl)trimethylammonium

chloride

Cat. No.: B057303 Get Quote

For researchers, scientists, and drug development professionals utilizing 3-chloro-2-

hydroxypropyl trimethylammonium chloride (CHPTAC) for cationization of polymers like starch,

cellulose, and guar gum, selecting a suitable commercial supplier is a critical step that can

significantly impact experimental outcomes. The purity, reactivity, and consistency of CHPTAC

can influence the efficiency of the cationization process and the performance of the resulting

modified biopolymers. This guide provides an objective comparison of CHPTAC from various

commercial suppliers based on available technical data and outlines detailed experimental

protocols for performance evaluation.

Supplier Product Specifications
While direct, independent comparative studies on the performance of CHPTAC from different

commercial suppliers are not readily available in published literature, a comparison of the

product specifications provided by the manufacturers offers initial insights into the quality and

purity of their offerings. Key parameters to consider are the active content of CHPTAC and the

concentration of residual impurities such as epichlorohydrin (ECH) and 1,3-dichloro-2-propanol

(DCH), which can affect the reaction efficiency and safety of the final product.

Below is a summary of technical data for CHPTAC from several commercial suppliers. It is

important to note that these values are as stated by the manufacturers and for the most
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accurate and up-to-date information, it is recommended to request the latest technical data

sheets and certificates of analysis directly from the suppliers.

Supplier
Product

Name/Grade

Active Content

(%)

Epichlorohydrin

(ECH) (ppm)

1,3-

Dichloropropan

ol (DCH) (ppm)

The Dow

Chemical

Company

QUAT™ 188
Information not

publicly available

Information not

publicly available

Information not

publicly available

SKW Quab

Chemicals Inc.
QUAB 188

Typically 65% or

69%

Information not

publicly available

Information not

publicly available

Sachem Inc.
Sachem

CHPTAC

Various

concentrations

available

Information not

publicly available

Information not

publicly available

Yanzhou

Tiancheng

Chemical Co.,

Ltd.

Cationic Reagent

(QUAT 188)
69% min ≤ 5 ≤ 20

Dongying

Guofeng Fine

Chemicals Co.,

Ltd.

CHPTAC
Information not

publicly available

Information not

publicly available

Information not

publicly available

Experimental Protocols for Performance Evaluation
To facilitate a direct and objective comparison of CHPTAC from different suppliers, researchers

can perform their own evaluations using standardized experimental protocols. The following

sections detail methodologies for key experiments to assess the performance of CHPTAC in

common applications.

Cationization of Starch and Determination of Reaction
Efficiency
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This protocol describes the cationization of starch using CHPTAC and the subsequent

determination of the degree of substitution (DS) and reaction efficiency. A higher reaction

efficiency indicates a more effective use of the CHPTAC, which can be influenced by its purity

and reactivity.

Materials:

Starch (e.g., corn, potato, or sago starch)

CHPTAC solution from different commercial suppliers

Sodium hydroxide (NaOH)

Isopropanol

Hydrochloric acid (HCl), 1 M

Ethanol (95%)

Deionized water

Procedure:

Starch Slurry Preparation: Suspend 10 g of dried starch in 80 mL of isopropanol in a reaction

vessel.

Alkaline Activation: Prepare a solution of NaOH (e.g., 30-70% w/v) in 20 mL of deionized

water and add it to the starch suspension while stirring.

CHPTAC Addition: Add a predetermined molar ratio of CHPTAC solution (e.g.,

CHPTAC/starch molar ratio of 1 to 5) dropwise to the reaction mixture.

Reaction: Maintain the reaction mixture at a constant temperature (e.g., 60°C) for a specific

duration (e.g., 3-5 hours) with continuous stirring.[1]

Neutralization and Washing: After the reaction, cool the mixture to room temperature and

neutralize it with 1 M HCl. Filter the resulting cationic starch and wash it thoroughly with 95%

ethanol to remove unreacted reagents and byproducts.[1]
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Drying: Dry the washed cationic starch in an oven at a suitable temperature (e.g., 50°C) until

a constant weight is achieved.

Analysis:

Degree of Substitution (DS): The DS, which represents the average number of hydroxyl

groups substituted per anhydroglucose unit of starch, can be determined by measuring the

nitrogen content of the cationic starch using the Kjeldahl method or an elemental analyzer.

The DS is calculated using the following formula:

DS = (162.14 × %N) / (1400 - (151.57 × %N))

where 162.14 is the molecular weight of the anhydroglucose unit, %N is the percentage of

nitrogen in the cationic starch, and 151.57 is the molecular weight of the grafted cationic

group.

Reaction Efficiency (%): The reaction efficiency indicates the percentage of CHPTAC that

has reacted with the starch. It is calculated as:

Reaction Efficiency (%) = (DS / Molar ratio of CHPTAC to anhydroglucose unit) × 100

Expected Outcome:

By performing this experiment with CHPTAC from different suppliers under identical conditions,

a direct comparison of their reaction efficiency can be made. A higher reaction efficiency

suggests a better-performing CHPTAC, potentially due to higher purity or fewer inhibitory

impurities.

Cationization of Cotton for Enhanced Dyeability
This protocol outlines the cationization of cotton fabric with CHPTAC to improve its affinity for

anionic dyes. The performance can be evaluated by measuring the color strength of the dyed

fabric.

Materials:

Scoured and bleached cotton fabric
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CHPTAC solution from different commercial suppliers

Sodium hydroxide (NaOH), 50% solution

Nonionic detergent

Anionic reactive dye (e.g., Reactive Red 195)

Sodium carbonate

Formic acid

Procedure:

Cationization Bath Preparation: Prepare a treatment bath containing 2 g/L of a nonionic

detergent, a specific concentration of CHPTAC (e.g., 20-40 g/L), and an appropriate amount

of 50% NaOH solution (e.g., 10.5-13.5 mL/L).[2]

Cationization Process: Immerse the cotton fabric in the cationization bath at a liquor ratio of

1:10. Heat the bath to 75°C at a rate of 3°C/min and maintain this temperature for 25

minutes.[2]

Washing: After cationization, neutralize the fabric with a 0.5 g/L formic acid solution at 35°C

for 5 minutes, followed by a thorough rinsing with deionized water.[2]

Dyeing: Prepare a dyebath with the anionic reactive dye. Dye the cationized cotton fabric at

60°C for 50 minutes. After 20 minutes of dyeing, add an alkalizing agent like sodium

carbonate.[2]

Post-Dyeing Wash: Wash the dyed fabric to remove any unfixed dye.[2]

Analysis:

Color Strength (K/S Value): The color strength of the dyed fabric can be measured using a

spectrophotometer. The Kubelka-Munk equation is used to calculate the K/S value, which is

directly proportional to the concentration of the dye on the fabric.

K/S = (1 - R)² / 2R
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where R is the decimal fraction of the reflectance of the dyed fabric.

Expected Outcome:

A higher K/S value for a given dye concentration indicates a higher degree of dye fixation,

which can be attributed to a more efficient cationization of the cotton fabric. Comparing the K/S

values obtained with CHPTAC from different suppliers will provide a quantitative measure of

their performance in this application.

Visualizations of Key Processes
To further clarify the experimental workflows and underlying chemical principles, the following

diagrams are provided.

Starch Slurry
in Isopropanol

Alkaline Activation
(NaOH)

CHPTAC Addition
(from different suppliers)

Reaction
(e.g., 60°C, 3-5h)

Neutralization & Washing
(HCl, Ethanol) Drying Cationic Starch

Analysis:
- Degree of Substitution (DS)

- Reaction Efficiency (%)

Click to download full resolution via product page

Experimental workflow for the cationization of starch.

Cationization Reaction

CHPTAC 3-chloro-2-hydroxypropyl
trimethylammonium chloride EPTAC 2,3-epoxypropyl

trimethylammonium chloride
+ NaOH

NaOH

Cationized Cellulose Cellulose-O-CH2-CH(OH)-CH2-N+(CH3)3Cl-+ Cellulose-OH

Cellulose-OH (Starch, Cotton)

Click to download full resolution via product page

Reaction pathway for the cationization of cellulose with CHPTAC.

Conclusion
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The selection of a CHPTAC supplier can have a significant impact on the outcome of research

and development projects. While publicly available comparative data is limited, researchers can

make informed decisions by carefully reviewing supplier specifications and, more importantly,

by conducting their own performance evaluations using standardized protocols. The

experimental methodologies detailed in this guide for starch and cotton cationization provide a

robust framework for objectively comparing the performance of CHPTAC from different

commercial sources. By measuring key performance indicators such as reaction efficiency and

color strength, researchers can identify the most suitable CHPTAC for their specific

applications, ensuring reproducibility and success in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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